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Compound of Interest

Compound Name:
3-Butenoic acid, 2-amino-3-

methyl-, (R)-

Cat. No.: B1278866 Get Quote

An In-depth Technical Guide to (R)-2-amino-3-methyl-3-butenoic acid

This guide provides a comprehensive overview of the physicochemical properties, synthesis,

and potential biological relevance of (R)-2-amino-3-methyl-3-butenoic acid, tailored for

researchers, scientists, and professionals in drug development.

Physicochemical Properties
(R)-2-amino-3-methyl-3-butenoic acid, an unsaturated amino acid, possesses a unique

chemical structure that influences its biological activity. Its properties are summarized below.

Property Value Source

Molecular Formula C5H9NO2 PubChem[1]

Molecular Weight 115.13 g/mol PubChem[1][2][3]

IUPAC Name
(2R)-2-amino-3-methylbut-3-

enoic acid
ChemicalBook[2]

CAS Number
60103-01-7 (for the

hydrochloride salt)
ChemicalBook[2]

Synonyms
H-D-D-VAL-OH, H-3,4-

DEHYDRO-D-VAL-OH HCL
ChemicalBook[2]
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Synthesis and Experimental Protocols
The synthesis of chiral amino acids such as (R)-2-amino-3-methyl-3-butenoic acid is a critical

area of research, often involving stereoselective methods to obtain the desired enantiomer.

While specific, detailed experimental protocols for the synthesis of the (R)-enantiomer were not

found in the immediate search results, general strategies for synthesizing related unsaturated

amino acids can be adapted.

One common approach involves the pyrolysis of protected methionine derivatives. For

example, a reported synthesis for a related compound, (R)-[4-²H₂] 2-amino-3-butenoic acid

(vinylglycine), involved the conversion of (R)-methionine into its carbobenzyloxy methyl ester

sulfoxide, followed by pyrolysis and deprotection to yield the target vinylglycine

hydrochloride[4].

A generalized workflow for such a synthesis is depicted below.
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Generalized synthetic workflow for unsaturated amino acids.

Biological and Pharmacological Context
Unsaturated amino acids are of significant interest in drug development due to their ability to

act as enzyme inhibitors or as building blocks for peptide synthesis. The presence of a double

bond can introduce conformational rigidity and alter the electronic properties of the molecule,

potentially leading to enhanced binding affinity and selectivity for biological targets.

The structural analog, (S)-2-amino-3-methylbut-3-enoic acid, is noted for its diverse biological

activities, although specific mechanisms are not fully characterized[5]. The stereochemistry is
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critical, as the (R)- and (S)-enantiomers can exhibit distinct biological effects[5]. The methyl

group at the C3 position may introduce steric effects that influence enzyme binding[5].

Further research into the specific biological targets of (R)-2-amino-3-methyl-3-butenoic acid is

warranted to elucidate its therapeutic potential.

Chromatographic Separation
The separation of enantiomers is crucial for both analytical and preparative purposes. For

unsaturated amino acids like the title compound, chiral stationary phases (CSPs) are often

employed in high-performance liquid chromatography (HPLC). For instance, cellulose tris(3,5-

dimethylphenylcarbamate) has demonstrated high enantioselectivity for similar compounds[5].

A logical workflow for method development in chiral chromatography is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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